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Introduction

1-Methoxypentane (also known as methyl pentyl ether or n-amyl methyl ether) is a simple
ether with the chemical formula CeH140. Its utility in various chemical processes, including as a
solvent and potentially in synthetic routes for pharmaceuticals, necessitates a thorough
understanding of its fundamental thermodynamic properties. This guide provides a
consolidated overview of the key thermodynamic data for 1-methoxypentane, details on the
experimental methodologies used to determine these properties, and a visualization of a
general experimental workflow.

Core Thermodynamic Properties

The thermodynamic properties of a substance are critical for process design, safety analysis,
and computational modeling. The following tables summarize the available quantitative data for
1-methoxypentane.

Table 1: Identification and Molar Properties
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Property Value Source
Chemical Formula CeH140 [1]
Molecular Weight 102.177 g/mol [1]
CAS Number 628-80-8 [1]

ble 2: Physical and Tt | . :

Property Value Conditions Source
Boiling Point 99.4 °C at 760 mmHg [1][2]
Density 0.762 g/cm3 at 25 °C (approx.) [1][2]
Vapor Pressure 44 mmHg at 25 °C [1112]
Enthalpy of 32.02 kJ/mol at Boiling Point [3]

Vaporization (AvapH)

Liquid Heat Capacity Not Experimentally
(Cp) Determined

Flash Point 45°C - [1112]

Note on Liquid Heat Capacity: An experimental value for the liquid heat capacity of 1-
methoxypentane could not be readily located in the reviewed literature. However, estimation
methods based on group contributions or comparative analysis with structurally similar ethers,
such as methyl propyl ether, can provide approximate values for modeling purposes.

Experimental Protocols

The accurate determination of thermodynamic properties relies on precise and well-established
experimental techniques. While specific experimental reports for 1-methoxypentane are not
detailed in the available literature, the following sections describe the general methodologies
employed for determining the key properties of ethers and other volatile organic compounds.

Vapor Pressure Determination
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The vapor pressure of a liquid at a given temperature can be measured using static or dynamic
methods.

» Static Method: A common static method involves introducing a small amount of the liquid into
a vacuum-sealed container equipped with a pressure transducer. The liquid is allowed to
equilibrate with its vapor at a constant, controlled temperature. The measured pressure
inside the container, after subtracting any residual gas pressure, corresponds to the vapor
pressure of the substance. This process is repeated at various temperatures to establish the
vapor pressure curve.

e Dynamic Method (Transpiration Method): In this method, an inert gas is passed at a known
flow rate through or over the liquid sample at a constant temperature and pressure. The gas
becomes saturated with the vapor of the substance. By measuring the mass loss of the
sample over a specific period, the partial pressure of the vapor, and thus the vapor pressure,
can be calculated using the ideal gas law and Dalton's law of partial pressures.

Enthalpy of Vaporization (AvapH) Determination

The enthalpy of vaporization can be determined directly by calorimetry or indirectly from vapor
pressure data.

o Direct Calorimetric Measurement: This method involves directly measuring the heat required
to vaporize a known amount of the substance at a constant temperature and pressure.
Techniques like vaporization calorimetry are employed, where the energy input to a boiler
containing the liquid is precisely measured while a known quantity of vapor is collected or
condensed.

¢ Indirect Method using the Clausius-Clapeyron Equation: The enthalpy of vaporization can be
calculated from the temperature dependence of the vapor pressure using the Clausius-
Clapeyron equation:

IN(P2/P1) = - (AvapH/R) * (1/Tz - 1/Ta)

Where P1 and P2 are the vapor pressures at temperatures T1 and Tz, respectively, and R is
the ideal gas constant. By plotting the natural logarithm of the vapor pressure against the
inverse of the absolute temperature, the enthalpy of vaporization can be determined from the

slope of the resulting line.
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Heat Capacity (Cp) Measurement

The heat capacity of a liquid is typically measured using calorimetry.

» Adiabatic Calorimetry: In this technique, a known quantity of the liquid is placed in a well-
insulated calorimeter. A measured amount of electrical energy is supplied to a heater
immersed in the liquid, and the resulting temperature increase is precisely measured. By
minimizing heat exchange with the surroundings, the heat capacity of the liquid can be
calculated from the energy input and the temperature change.

 Differential Scanning Calorimetry (DSC): DSC is a thermal analysis technique where the
difference in the amount of heat required to increase the temperature of a sample and a
reference is measured as a function of temperature. By comparing the heat flow to the
sample with that of a known standard, the heat capacity of the substance can be determined.

Density Measurement

The density of a liquid can be determined using various methods.

e Pycnometry: A pycnometer is a flask with a precisely known volume. The density of the liquid
is determined by accurately measuring the mass of the pycnometer when empty, when filled
with the liquid, and when filled with a reference substance of known density (e.g., water).

» Vibrating Tube Densimetry: This method utilizes a U-shaped tube that is electronically
excited to vibrate at its natural frequency. The frequency of vibration changes when the tube
is filled with the sample liquid. By calibrating the instrument with fluids of known density, the
density of the sample can be accurately determined from the measured oscillation frequency.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the experimental determination of
the thermodynamic properties of a liquid like 1-methoxypentane.
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General Experimental Workflow for Thermodynamic Property Determination

Sample Preparation

Obtain High-Purity
1-Methoxypentane

Purification/
Degassing

Initial Characterization
(e.g., GC-MS)

Property Measurement

A4 v A4
Vl\jg(;rssrf:wseirf Enthalpy of Vaporization T/Ii?sﬁ?ﬁgg MegseLTrzltn)wlent
. (e.g., Calorimetry) . : .
(e.g., Static Method) (e.g., Adiabatic Calorimetry) (e.g., Pycnometry)

Data Analysis & Reporting
Y Y

> Data Processing <
& Error Analysis

\

Thermodynamic
Modeling

\

Reporting of
Final Properties

Click to download full resolution via product page

General experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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